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Abstract

Dhodh-IN-15 is a synthetic, small-molecule inhibitor of dihydroorotate dehydrogenase
(DHODH), the fourth and rate-limiting enzyme in the de novo pyrimidine biosynthesis pathway.
As a hydroxyfurazan analog of A771726, the active metabolite of leflunomide, Dhodh-IN-15
holds potential as a research tool for studying the roles of pyrimidine metabolism in various
pathological conditions. Its mechanism of action, centered on the depletion of the pyrimidine
pool, suggests therapeutic possibilities in diseases characterized by rapid cell proliferation,
such as rheumatoid arthritis, cancer, and viral infections. This document provides a
comprehensive overview of the known functions, experimental protocols, and relevant signaling
pathways associated with Dhodh-IN-15 and the broader class of DHODH inhibitors.

Core Function and Mechanism of Action

Dhodh-IN-15 functions as an inhibitor of the mitochondrial enzyme dihydroorotate
dehydrogenase (DHODH).[1][2] This enzyme is critical for the de novo synthesis of pyrimidines,
which are essential building blocks for DNA and RNA.[3] By blocking DHODH, Dhodh-IN-15
depletes the cellular pool of pyrimidines, thereby arresting the proliferation of rapidly dividing
cells that are highly dependent on this synthesis pathway.[3][4]

The primary molecular target of Dhodh-IN-15 is DHODH. The inhibitory activity of Dhodh-IN-
15 against rat liver DHODH has been quantified, as detailed in the table below.
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Compound Target IC50 Source

Dhodh-IN-15 Rat Liver DHODH 11 uM [2]

Note: Further quantitative data on the efficacy of Dhodh-IN-15 in specific cell lines (e.g., EC50
for cell proliferation) and in vivo models are not readily available in the public scientific
literature. The biological effects described in subsequent sections are based on the known
mechanism of DHODH inhibition and studies with other well-characterized DHODH inhibitors.

Signaling Pathways and Cellular Consequences of
DHODH Inhibition

The inhibition of DHODH by compounds like Dhodh-IN-15 initiates a cascade of cellular events
stemming from pyrimidine depletion. These effects are particularly pronounced in rapidly
proliferating cells, such as activated lymphocytes and cancer cells.[4]

The De Novo Pyrimidine Biosynthesis Pathway

Dhodh-IN-15 intervenes at a critical step in the de novo pyrimidine biosynthesis pathway,
which is essential for the production of uridine monophosphate (UMP), a precursor for all other
pyrimidines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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